Cas no 1312556-73-2 (5-Methyl-1-benzofuran-6-carboxylic acid)

• Product Name: 5-Methyl-1-benzofuran-6-carboxylic acid
• CAS No: 1312556-73-2
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 4693906
• Update Time: 2023-08-15

5-Methyl-1-benzofuran-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Benzofurancarboxylicacid,5-methyl-
• 6-Benzofurancarboxylic acid, 5-methyl-
• 5-Methyl-1-benzofuran-6-carboxylic acid

• Inchi： 1S/C10H8O3/c1-6-4-7-2-3-13-9(7)5-8(6)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： GZQBVOUPRXOJOF-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(C)C(C(=O)O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 50.4